
Cyanamide-15N2 chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947 Get Quote

Cyanamide-15N2: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanamide (CH₂N₂), a molecule of significant interest in various scientific domains, serves as a

versatile building block in organic synthesis and plays a crucial role in agricultural and

pharmaceutical industries.[1] The isotopically labeled form, Cyanamide-15N2 ([¹⁵NH₂]C≡¹⁵N),

where both nitrogen atoms are the heavy isotope ¹⁵N, is an invaluable tool for mechanistic

studies, metabolic tracing, and advanced analytical applications. This technical guide provides

an in-depth overview of the chemical properties, structure, and experimental methodologies

related to Cyanamide-15N2, with a focus on its application in studying enzyme inhibition

pathways.

Chemical Properties and Structure
Cyanamide-15N2 is a white, crystalline solid that is highly soluble in water and polar organic

solvents.[1][2] The molecule exists in two tautomeric forms, with the N≡C–NH₂ form being the

dominant species over the carbodiimide form (HN=C=NH). The presence of the ¹⁵N isotope

does not significantly alter the chemical reactivity but provides a distinct spectroscopic

signature, making it ideal for tracer studies.
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Table 1: General and Physical Properties of Cyanamide-
15N2

Property Value Reference(s)

Chemical Formula H₂¹⁵N₂C [2]

Molecular Weight 44.03 g/mol [2]

Isotopic Purity Typically ≥98 atom % ¹⁵N [2]

Appearance White crystalline solid [1]

Melting Point 44 °C (decomposes)

Boiling Point 260 °C (decomposes)

Solubility
Highly soluble in water (85

g/100 mL at 25°C)

SMILES String [15NH2]C#[15N] [2]

InChI Key
XZMCDFZZKTWFGF-

SUEIGJEOSA-N
[2]

Table 2: Structural Parameters of Cyanamide
Note: Data is for the non-isotopically labeled cyanamide, but is expected to be very similar for

Cyanamide-15N2.

Parameter Value Reference(s)

Bond Length C≡N 1.159 Å [3]

Bond Length C-N 1.347 Å

Bond Length N-H 1.006 Å

Bond Angle N-C-N 178.2° [4]

Bond Angle H-N-H 112.7°

Bond Angle C-N-H 114.0°
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Spectroscopic Data
The introduction of ¹⁵N nuclei significantly impacts the spectroscopic properties of cyanamide,

providing a powerful tool for its identification and for studying its interactions.

Table 3: Spectroscopic Data for Cyanamide-15N2
Spectroscopic Technique Key Features Reference(s)

¹⁵N NMR

Two distinct signals are

expected for the amino and

cyano nitrogens. The chemical

shifts are sensitive to the

electronic environment.

Estimated shifts relative to

liquid NH₃ are in the range of

0-90 ppm for the amino group

and 225-240 ppm for the nitrile

group.

[5][6]

Infrared (IR) Spectroscopy

The C≡N stretching vibration is

a strong absorption, typically

found in the 2260 - 2220 cm⁻¹

region. The N-H stretching of

the primary amine appears

around 3500 - 3300 cm⁻¹.

[7][8]

Mass Spectrometry (EI)

The molecular ion peak will be

observed at m/z = 44.

Fragmentation patterns will

show characteristic losses of

¹⁵NH₂ and other fragments,

allowing for structural

elucidation.

[1][9]

Rotational Spectroscopy

Rotational constants for

H₂¹⁵NCN and H₂NC¹⁵N have

been determined, allowing for

precise structural analysis in

the gas phase.

[10]
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Experimental Protocols
Synthesis of Cyanamide-15N2
While numerous methods exist for the synthesis of cyanamides, a common approach for

isotopic labeling involves the use of ¹⁵N-labeled ammonia. The following is a generalized

protocol adapted from established synthetic routes.[11]

Reaction Scheme:

CaC₂ + ¹⁵N₂ → Ca¹⁵N₂C + C

Ca¹⁵N₂C + 2 H₂O → H₂¹⁵NC≡¹⁵N + Ca(OH)₂

Materials:

Calcium Carbide (CaC₂)

¹⁵N₂ gas (isotopic purity ≥98%)

Anhydrous, inert solvent (e.g., dioxane)

Water (H₂O)

Carbon Dioxide (CO₂) (for neutralization)

Standard laboratory glassware and high-temperature furnace

Procedure:

Synthesis of Calcium Cyanamide-¹⁵N₂: Place calcium carbide in a high-temperature reaction

vessel. Heat the vessel to approximately 1100 °C under a stream of ¹⁵N₂ gas. The nitrogen

will react with the calcium carbide to form calcium cyanamide-¹⁵N₂.

Hydrolysis to Cyanamide-¹⁵N₂: Carefully add the resulting calcium cyanamide-¹⁵N₂ to water

in a well-ventilated fume hood. The calcium cyanamide will react with water to produce

Cyanamide-¹⁵N₂ and calcium hydroxide.
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Neutralization and Extraction: Neutralize the reaction mixture with a stream of carbon dioxide

to precipitate the calcium as calcium carbonate.

Purification: Filter the mixture to remove the solid precipitate. The aqueous solution

containing Cyanamide-¹⁵N₂ can be used directly or the cyanamide can be extracted into an

organic solvent and purified by crystallization or chromatography.

A visual representation of a generalized synthetic workflow is provided below.

Synthesis of Cyanamide-15N2

Start Materials:
Calcium Carbide (CaC2)

15N2 Gas

High-Temperature
Nitrogenation

Calcium Cyanamide-15N2
(Ca15NCN) Hydrolysis Neutralization

(CO2) Filtration & Extraction Cyanamide-15N2
(H2-15N-C-15N)

ALDH2 Inhibition Assay Workflow

Prepare ALDH2 Solution

Incubate ALDH2 with
Cyanamide-15N2

Add NAD+ and
Acetaldehyde

Monitor NADH Formation
(Absorbance at 340 nm)

Data Analysis
(Determine Inhibition)
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Mechanism of ALDH2 Inhibition by Cyanamide

Cyanamide

Catalase

Metabolic
Activation

Reactive Intermediate

Active ALDH2
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(Inhibition)

Acetaldehyde

Oxidation

Acetic Acid
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Inactive ALDH2

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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